5-Cyclopropoxy-2-methylaniline

• Molecular Formula: C10H13NO
• Molecular Weight: 163.22 g/mol
• IUPAC Name: 5-cyclopropyloxy-2-methylaniline
• InChI: InChI=1S/C10H13NO/c1-7-2-3-9(6-10(7)11)12-8-4-5-8/h2-3,6,8H,4-5,11H2,1H3
• InChI Key: PGZSOYNXAAAEQH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OC2CC2)N

Description

5-Cyclopropoxy-2-methylaniline is a substituted aniline derivative featuring a cyclopropoxy group at the 5-position and a methyl group at the 2-position of the benzene ring. Substituted anilines are widely used in pharmaceuticals, agrochemicals, and materials science due to their versatile reactivity and ability to act as intermediates in synthesis .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Cyclopropoxy-2-methylaniline can be achieved through several methods. One common approach involves the nucleophilic substitution reaction of 5-bromo-2-methylaniline with cyclopropyl alcohol in the presence of a base such as potassium carbonate. The reaction is typically carried out in an organic solvent like dimethylformamide (DMF) at elevated temperatures.

Industrial Production Methods

In an industrial setting, the production of 5-Cyclopropoxy-2-methylaniline may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the compound. Additionally, purification techniques such as recrystallization or column chromatography are employed to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions

5-Cyclopropoxy-2-methylaniline undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinone derivatives.

Reduction: Reduction reactions can convert the compound into its corresponding amine derivatives.

Substitution: The compound can participate in electrophilic aromatic substitution reactions, where the cyclopropoxy or methyl groups can be replaced by other substituents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Electrophilic aromatic substitution reactions often require catalysts like aluminum chloride (AlCl3) or iron(III) chloride (FeCl3).

Major Products Formed

Oxidation: Quinone derivatives.

Reduction: Corresponding amine derivatives.

Substitution: Various substituted aniline derivatives depending on the substituents introduced.

Scientific Research Applications

5-Cyclopropoxy-2-methylaniline has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent.

Industry: It is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 5-Cyclopropoxy-2-methylaniline involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the context in which the compound is used.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below compares key structural features of 5-Cyclopropoxy-2-methylaniline with two analogs:

Compound	Substituent at 5-Position	Substituent at 2-Position	Key Functional Groups
5-Cyclopropoxy-2-methylaniline	Cyclopropoxy (-O-C3H5)	Methyl (-CH3)	Ether, Primary Amine
2-Methoxy-5-methylaniline	Methoxy (-OCH3)	Methyl (-CH3)	Ether, Primary Amine
5-(Ethylsulfonyl)-2-methoxyaniline	Ethylsulfonyl (-SO2C2H5)	Methoxy (-OCH3)	Sulfonyl, Ether, Primary Amine

Key Observations :

• Cyclopropoxy vs.
• Ethylsulfonyl vs. Cyclopropoxy : Sulfonyl groups are strongly electron-withdrawing, which may reduce nucleophilicity of the aromatic ring compared to electron-donating ether groups .

2-Methoxy-5-methylaniline :

• Commercially available as a 100 µg/mL solution in acetonitrile, suggesting moderate solubility in polar aprotic solvents .
• No specific synthesis details are provided in the evidence, but methoxy-substituted anilines are typically synthesized via nucleophilic substitution or Ullmann coupling.

5-(Ethylsulfonyl)-2-methoxyaniline :

• Synthesized in four steps from 4-methoxybenzene-1-sulfonyl chloride with a 59% overall yield .
• Key steps include sulfonation, alkylation, nitration, and hydrogenation. Challenges arise from competing dinitration under acidic conditions .

5-Cyclopropoxy-2-methylaniline :

• Hypothetical synthesis routes might involve cyclopropane ring formation via Simmons-Smith reaction or substitution of a hydroxyl group with cyclopropanol. Steric hindrance from the cyclopropoxy group could complicate reactions.